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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B15603584

Get Quote

Technical Support Center: U-46619
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on identifying and mitigating off-target effects of U-

46619. The information is presented in a question-and-answer format through troubleshooting

guides and frequently asked questions (FAQs).

Frequently Asked Questions (FAQs)
Q1: What is U-46619 and what is its primary mechanism of action?

U-46619 is a synthetic, stable analog of the prostaglandin endoperoxide PGH2.[1] Its primary

and well-characterized mechanism of action is as a potent and selective agonist for the

thromboxane A2 (TP) receptor, which is a G protein-coupled receptor (GPCR).[2][3] Activation

of the TP receptor by U-46619 initiates intracellular signaling cascades that lead to various

physiological responses, most notably platelet aggregation and smooth muscle contraction.[2]

[4]

Q2: What are the known off-target effects of U-46619?
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While U-46619 is highly selective for the TP receptor, some off-target effects have been

reported, particularly at higher concentrations. The most documented off-target effects include:

Inhibition of microsomal prostaglandin E synthase-1 (mPGES-1): Some studies suggest that

U-46619 and its isomers can inhibit mPGES-1, an enzyme involved in the production of

prostaglandin E2 (PGE2).[5][6] However, U-46619 is considered a weak inhibitor of this

enzyme.[7]

Inhibition of calcium-activated potassium (KCa) channels: U-46619 has been shown to inhibit

the activity of KCa channels in vascular smooth muscle cells.[8]

Q3: How can I differentiate between on-target and off-target effects in my experiments?

The most effective method to distinguish between on-target TP receptor-mediated effects and

off-target effects is the use of a selective TP receptor antagonist. Commonly used antagonists

include SQ-29548 and GR-32191. If the observed effect of U-46619 is blocked or significantly

attenuated in the presence of a TP receptor antagonist, it is highly likely to be an on-target

effect. Conversely, if the effect persists in the presence of the antagonist, it suggests an off-

target mechanism is at play.[5][9]

Q4: What are the typical working concentrations for U-46619?

The effective concentration of U-46619 varies depending on the experimental system and the

response being measured. For on-target effects, concentrations in the nanomolar to low

micromolar range are typically sufficient. It is always recommended to perform a dose-

response curve to determine the optimal concentration for your specific application and to

minimize the risk of off-target effects that may occur at higher concentrations.

Data Presentation
Table 1: On-Target Activity of U-46619 (EC50 Values)
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Biological Response Species/System EC50

Platelet Shape Change Human 4.8 nM[4]

Platelet Shape Change Rat 6.0 nM[4]

Platelet Shape Change Rabbit 7.3 nM[4]

Platelet Aggregation Human 82 nM[4]

Platelet Aggregation Rat 145 nM[4]

Platelet Aggregation Rabbit 65 nM[4]

Bronchoconstriction (Small

Airways)
Rat 6.9 nM[10]

Bronchoconstriction (Large

Airways)
Rat 66 nM[10]

Table 2: Off-Target Activity of U-46619 and its Isomers

Compound Target Activity Concentration/IC50

U-46619 KCa Channels Inhibition 50-150 nM[8]

5-cis U-46619
Prostaglandin E

Synthase
Inhibition ~15 µM (estimated)[6]

5-trans U-46619
Prostaglandin E

Synthase
Inhibition

~30 µM (estimated to

be half as potent as 5-

cis isomer)[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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